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Compound of Interest

Compound Name: 1-Butyl-2-methyl-1H-pyrrole

Cat. No.: B15472134 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract
This technical guide provides a summary of the available physicochemical properties of 1-
Butyl-2-methyl-1H-pyrrole. Due to a notable lack of experimental data in publicly accessible

literature for this specific isomer, this document also furnishes information for the closely

related isomer, 2-Butyl-1-methyl-1H-pyrrole, to serve as a preliminary reference. Furthermore,

standardized experimental protocols for the determination of key physical properties such as

boiling point, density, and refractive index are detailed to guide researchers in the empirical

characterization of this and similar novel compounds. A logical workflow for the general

characterization of a new chemical entity is also presented.

Introduction
1-Butyl-2-methyl-1H-pyrrole is a substituted pyrrole derivative. The pyrrole ring is a

fundamental heterocyclic scaffold in numerous biologically active compounds and

pharmaceuticals. The nature and position of substituents on the pyrrole ring significantly

influence its physicochemical properties, and consequently, its pharmacokinetic and

pharmacodynamic profiles. Accurate characterization of these properties is a critical step in the

drug discovery and development process.

This document aims to collate the known physical properties of 1-Butyl-2-methyl-1H-pyrrole.

However, a comprehensive literature search reveals a significant gap in experimentally
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determined data for this specific molecule. To address this, we present available data for the

isomer 2-Butyl-1-methyl-1H-pyrrole and provide general methodologies for the experimental

determination of essential physical parameters.

Physicochemical Properties
A thorough search of scientific databases indicates a lack of experimentally determined

physical properties such as boiling point, melting point, density, and refractive index for 1-
Butyl-2-methyl-1H-pyrrole.

Data for Isomer: 2-Butyl-1-methyl-1H-pyrrole
To provide a point of reference, the following data is available for the isomer 2-Butyl-1-methyl-

1H-pyrrole (CAS No. not available, PubChem CID: 529073). It is crucial to note that these

properties may differ from those of 1-Butyl-2-methyl-1H-pyrrole due to the different

substitution pattern on the pyrrole ring.

Property Value Source

Molecular Formula C₉H₁₅N PubChem[1][2][3]

Molecular Weight 137.22 g/mol PubChem[1][2][3]

IUPAC Name 2-butyl-1-methylpyrrole PubChem[1][2]

Note: The majority of the available data for 2-Butyl-1-methyl-1H-pyrrole are computed rather

than experimentally determined.

Experimental Protocols for Physical Property
Determination
For researchers synthesizing or working with 1-Butyl-2-methyl-1H-pyrrole, the following

standard experimental protocols can be employed to determine its key physical properties.

Boiling Point Determination (Thiele Tube Method)
The Thiele tube method is a convenient technique for determining the boiling point of a small

quantity of a liquid sample.[4]
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Apparatus:

Thiele tube

Thermometer

Capillary tube (sealed at one end)

Sample vial (e.g., a small test tube)

Heating source (e.g., Bunsen burner or oil bath)

Mineral oil

Procedure:

A small amount of the 1-Butyl-2-methyl-1H-pyrrole sample is placed in the sample vial.

A capillary tube, sealed at one end, is placed open-end down into the sample.

The sample vial is attached to a thermometer.

The assembly is placed in a Thiele tube containing mineral oil, ensuring the sample is

immersed in the oil.

The Thiele tube is gently heated. As the temperature rises, air trapped in the capillary tube

will be expelled, forming a stream of bubbles.

Heating is continued until a steady stream of bubbles emerges from the capillary tube.

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid sample begins to enter the capillary

tube.[4]

Density Measurement (Pycnometer Method)
A pycnometer is a flask with a close-fitting ground glass stopper with a capillary tube through it,

which allows for the measurement of a precise volume.
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Apparatus:

Pycnometer

Analytical balance

Thermostatic bath

1-Butyl-2-methyl-1H-pyrrole sample

Distilled water (for calibration)

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately determined (m₁).

The pycnometer is filled with distilled water and placed in a thermostatic bath at a constant

temperature (e.g., 20°C) until it reaches thermal equilibrium. The mass of the pycnometer

filled with water is then measured (m₂).

The pycnometer is emptied, dried, and then filled with the 1-Butyl-2-methyl-1H-pyrrole
sample.

The pycnometer is again brought to the same constant temperature in the thermostatic bath,

and its mass is determined (m₃).

The density of the sample (ρ_sample) is calculated using the following formula: ρ_sample =

[(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of water at the

experimental temperature.

Refractive Index Measurement (Abbe Refractometer)
An Abbe refractometer is an instrument used to measure the refractive index of a liquid.

Apparatus:

Abbe refractometer

Constant temperature water bath
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1-Butyl-2-methyl-1H-pyrrole sample

Dropper

Procedure:

The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., ethanol or

acetone) and allowed to dry.

The refractometer is calibrated using a standard liquid with a known refractive index.

A few drops of the 1-Butyl-2-methyl-1H-pyrrole sample are placed on the surface of the

measuring prism.

The prisms are closed and the instrument is allowed to equilibrate to the desired

temperature, typically controlled by a circulating water bath.

The light source is switched on, and the eyepiece is adjusted to bring the dividing line

between the light and dark fields into sharp focus.

The control knob is turned to move the dividing line to the center of the crosshairs in the

eyepiece.

The refractive index is read directly from the instrument's scale.

Logical Workflow for Compound Characterization
Due to the absence of specific signaling pathway or experimental workflow data for 1-Butyl-2-
methyl-1H-pyrrole, a generalized logical workflow for the characterization of a novel chemical

compound is presented below. This diagram illustrates the typical progression from synthesis to

the evaluation of biological activity.
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Synthesis & Purification

Physicochemical Characterization

Biological Evaluation

Chemical Synthesis

Purification (e.g., Chromatography, Distillation)

Structural Elucidation (NMR, MS, etc.)

Determination of Physical Properties (m.p., b.p., density, nD)

Solubility Assessment

Stability Studies

In Vitro Biological Screening

In Vitro ADME/Tox Assays

In Vivo Efficacy & Toxicity Studies

Comprehensive Compound Profile

Click to download full resolution via product page

Caption: Logical workflow for the characterization of a novel chemical compound.
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Conclusion
This technical guide highlights the current knowledge gap regarding the physical properties of

1-Butyl-2-methyl-1H-pyrrole. While data for a related isomer is provided for preliminary

assessment, it is imperative for researchers to experimentally determine the properties of the

specific compound of interest. The standardized protocols outlined herein provide a robust

framework for such characterization, which is fundamental for any further development in the

fields of medicinal chemistry and materials science. The provided logical workflow offers a

general roadmap for the systematic evaluation of new chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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